Cas no 55745-71-6 (2,3-Dihydro-1-benzofuran-5-carbonyl chloride)

2,3-Dihydro-1-benzofuran-5-carbonyl chloride structure
55745-71-6 structure
Product Name:2,3-Dihydro-1-benzofuran-5-carbonyl chloride
CAS No:55745-71-6
MF:C9H7ClO2
MW:182.60368180275
MDL:MFCD02677696
CID:366714
PubChem ID:2776153
Update Time:2025-04-19

2,3-Dihydro-1-benzofuran-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarbonylchloride, 2,3-dihydro-
    • 2,3-Dihydro-1-benzofuran-5-carbonyl chloride
    • 2,3-DIHYDROBENZO[B]FURAN-5-CARBONYL CHLORIDE
    • 2,3-dihydro-benzofuran-5-carbonyl chloride
    • 2,3-dihydrobenzofuran-5-yl-carbonyl chloride
    • ZLD0311
    • 2,3-DIHYDRO-1-BENZOFURAN-5-CARBONYLCHLORIDE
    • J-507010
    • 55745-71-6
    • 2,3-dihydrobenzofuran-5-carbonyl chloride
    • 2,3-dihydro-1-benzofuran-5-carbonyl chloride, AldrichCPR
    • 5-Benzofurancarbonyl chloride, 2,3-dihydro-
    • AS-31416
    • YQCKMNRXXRJGIZ-UHFFFAOYSA-N
    • 2,3-dihydrobenzofuran-5-carbonylchloride
    • DTXSID40379848
    • SCHEMBL642297
    • 2,3-dihydro-benzo[b]furan-5-carbonyl chloride
    • AKOS009159143
    • 5-coumaranyl carboxylic acid chloride
    • FT-0609644
    • MFCD02677696
    • A830781
    • DB-019748
    • MDL： MFCD02677696
    • Inchi： 1S/C9H7ClO2/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-2,5H,3-4H2
    • InChI Key： YQCKMNRXXRJGIZ-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC2=C(C=1)CCO2)=O

Computed Properties

  • Exact Mass: 182.01300
  • Monoisotopic Mass: 182.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 49 °C
  • Boiling Point: 145-147°C 1mm
  • PSA: 26.30000
  • LogP: 2.00050
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3-Dihydro-1-benzofuran-5-carbonyl chloride Security Information

  • Signal Word：warning
  • Hazard Statement： Corrosive
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-51-22
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • Safety Term：S26-S36/37/39-S45
  • Risk Phrases：R34
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3-Dihydro-1-benzofuran-5-carbonyl chloride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dihydro-1-benzofuran-5-carbonyl chloride Pricemore >>

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abcr
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TRC
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